Cas no 2137578-29-9 (3-methoxy-5-{4H,5H,6H,7H-thieno2,3-cpyridin-7-yl}-1,2-thiazole)

• Product Name: 3-methoxy-5-{4H,5H,6H,7H-thieno2,3-cpyridin-7-yl}-1,2-thiazole
• CAS No: 2137578-29-9
• MF: C₁₁H₁₂N₂OS₂
• MW: 252.355779647827
• CID: 5961492
• PubChem ID: 165478419
• Update Time: 2025-06-20

3-methoxy-5-{4H,5H,6H,7H-thieno2,3-cpyridin-7-yl}-1,2-thiazole Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-5-{4H,5H,6H,7H-thieno2,3-cpyridin-7-yl}-1,2-thiazole
• 2137578-29-9
• 3-methoxy-5-{4H,5H,6H,7H-thieno[2,3-c]pyridin-7-yl}-1,2-thiazole
• EN300-1075537

• Inchi： 1S/C11H12N2OS2/c1-14-9-6-8(16-13-9)10-11-7(2-4-12-10)3-5-15-11/h3,5-6,10,12H,2,4H2,1H3
• InChI Key： IPFVFKHFHBTQPY-UHFFFAOYSA-N
• SMILES： S1C=CC2CCNC(C3=CC(=NS3)OC)C1=2

Computed Properties

• Exact Mass: 252.03910536g/mol
• Monoisotopic Mass: 252.03910536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 90.6Ų

Additional information on 3-methoxy-5-{4H,5H,6H,7H-thieno2,3-cpyridin-7-yl}-1,2-thiazole

Professional Introduction to Compound with CAS No. 2137578-29-9 and Product Name: 3-methoxy-5-{4H,5H,6H,7H-thieno2,3-cpyridin-7-yl}-1,2-thiazole

The compound identified by the CAS number 2137578-29-9 and the product name 3-methoxy-5-{4H,5H,6H,7H-thieno2,3-cpyridin-7-yl}-1,2-thiazole represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic compound belongs to a class of molecules that have garnered considerable attention due to their unique structural properties and potential biological activities. The presence of fused rings, including a thieno[2,3-c]pyridine core and a thiazole moiety, suggests a rich scaffold for interactions with biological targets.

Recent studies in the domain of medicinal chemistry have highlighted the importance of thieno[2,3-c]pyridine derivatives as pharmacophores in drug discovery. These structures often exhibit remarkable binding affinity to various enzymes and receptors, making them valuable candidates for therapeutic intervention. The specific substitution pattern in 3-methoxy-5-{4H,5H,6H,7H-thieno2,3-cpyridin-7-yl}-1,2-thiazole, particularly the methoxy group at the 3-position and the pyridinyl-thienothiazole linkage at the 5-position, is strategically designed to optimize its pharmacokinetic and pharmacodynamic profiles.

The thiazole ring is another key structural feature that contributes to the compound's potential biological activity. Thiazole derivatives are well-documented for their wide range of biological functions, including antimicrobial, anti-inflammatory, and anticancer properties. The integration of a thiazole moiety with a thieno[2,3-c]pyridine scaffold in this compound creates a versatile platform for further functionalization and derivatization. This allows researchers to fine-tune the molecule's properties to achieve desired biological outcomes.

In the context of contemporary pharmaceutical research, the synthesis and characterization of 3-methoxy-5-{4H,5H,6H,7H-thieno2,3-cpyridin-7-yl}-1,2-thiazole have been driven by advancements in synthetic methodologies that enable the efficient construction of complex heterocyclic systems. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have played a crucial role in assembling the intricate framework of this compound. These methods not only enhance synthetic efficiency but also allow for greater control over regioselectivity and stereoselectivity.

The biological evaluation of 3-methoxy-5-{4H,5H,6H,7H-thieno2,3-cpyridin-7-yl}-1,2-thiazole has been conducted using a variety of in vitro and in vivo assays. Preliminary findings suggest that this compound exhibits promising activity against certain disease-related targets. For instance, its interaction with specific enzymes or receptors has been observed to modulate pathways relevant to cancer progression or inflammatory responses. These results are particularly intriguing given the growing interest in targeted therapies that leverage small molecule inhibitors.

The structural complexity of 3-methoxy-5-{4H,5H,6H,7H-thieno2,3-cpyridin-7-yl}-1,2-thiazole also presents opportunities for computational studies to aid in understanding its mechanism of action. Molecular modeling techniques can provide insights into how the compound interacts with biological targets at an atomic level. This information is invaluable for guiding further optimization efforts and for predicting potential side effects or drug-drug interactions.

From a synthetic chemistry perspective, 3-methoxy-5-{4H,5H,6H,7H-thieno[2,3c]pyridin]-1,2-thiazole represents an excellent example of how functional group interplay can be exploited to create molecules with tailored properties. The methoxy group at the 3-position not only influences electronic distribution but also serves as a handle for further derivatization. Meanwhile, 4 H,5 H,6 H,7 H-thieno[2,3c]pyridine]-7-y1 fragment provides a rigid scaffold that can be modified to enhance binding affinity or metabolic stability.

The development of novel heterocyclic compounds like 3-methoxy-5-{4 H, 5 H,6 H, 7 H -thieno[ 2 , 3 - c ] py ridin - 7 - yl } - 1 , 2 - thi az ole is closely tied to advancements in drug discovery technologies. High-throughput screening (HTS) platforms and structure-based drug design (SBDD) methodologies have accelerated the identification of lead compounds with desirable pharmacological profiles. The unique structural features of this compound make it an attractive candidate for inclusion in such screening campaigns.

In conclusion, 2137578 - 29 - 9 and its corresponding product name highlight a promising chemical entity with significant potential in pharmaceutical research. The combination of a thienothiazole core with a thieno[2,3c]pyridine moiety creates a multifaceted scaffold that offers opportunities for therapeutic intervention across multiple disease areas. Ongoing research aimed at elucidating its biological activity and optimizing its pharmacological properties will continue to drive innovation in this field.